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Compound of Interest

Compound Name: CA-074

Cat. No.: B15614256

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the preparation, storage, and handling
of a stock solution of the cathepsin B inhibitor, CA-074, using dimethyl sulfoxide (DMSO) as the
solvent. Adherence to this protocol will ensure the accuracy, reproducibility, and stability of the
stock solution for experimental use.

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of CA-074 relevant to
the preparation of a stock solution.
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Parameter Value Reference

N-[[(2S,3S)-3-

) [(Propylamino)carbonyl]-2-
Chemical Name _ _ [1]
oxiranyl]carbonyl]-L-isoleucyl-

L-proline
Molecular Formula C1sH29N306 [11[2][3]
Molecular Weight 383.44 g/mol [2][3]
CAS Number 134448-10-5 [11[2]
Purity >95-98% (HPLC) [1]
Solubility in DMSO =10 mg/mL (=26 mM) [21[31[4]
Recommended Stock
Concentration 1omM 12
Recommended Storage -20°C or -80°C [2][31[4][5]

) N Up to 3 months at -20°C; Up to
Stock Solution Stability [4][5]
6 months at -80°C

Experimental Protocol

This protocol details the steps to prepare a 10 mM stock solution of CA-074 in DMSO.

2.1. Materials and Equipment

CA-074 powder (solid form)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile, filtered pipette tips
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e \ortex mixer

» Ultrasonic bath (optional)

o Personal Protective Equipment (PPE): safety glasses, lab coat, nitrile gloves

2.2. Safety Precautions

Conduct all procedures in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE at all times.

DMSO is a potent solvent that can facilitate the absorption of chemicals through the skin.
Avoid direct contact with skin and eyes.

Consult the Safety Data Sheet (SDS) for CA-074 and DMSO before handling.

2.3. Calculation for 10 mM Stock Solution

To prepare a stock solution, use the following formula:

Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular Weight ( g/mol ) x
(1/1000)

Example Calculation for 1 mL of 10 mM Stock Solution:

e Mass (mg) =10 mM x 1 mL x 383.44 g/mol x (1/1000)

e Mass (mg) = 3.83 mg

Therefore, you will need to weigh 3.83 mg of CA-074 to prepare 1 mL of a 10 mM stock
solution.

2.4. Step-by-Step Procedure

o Preparation: Bring the CA-074 vial to room temperature before opening to prevent
condensation.
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» Weighing: Carefully weigh the calculated amount of CA-074 powder (e.g., 3.83 mgforal
mL stock) and place it into a sterile microcentrifuge tube or vial.

e Solvent Addition: Add the calculated volume of anhydrous DMSO (e.g., 1 mL) to the tube
containing the CA-074 powder.

« Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the solid is
completely dissolved.

 Aiding Solubility (If Necessary): If the compound does not dissolve completely, warm the
solution at 37°C for 10 minutes and/or place it in an ultrasonic bath for a few minutes to
facilitate dissolution.[2]

» Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, divide
the stock solution into smaller, single-use aliquots (e.g., 10-50 pL) in sterile microcentrifuge
tubes.

o Storage: Label the aliquots clearly with the compound name, concentration, date, and your
initials. Store the aliquots at -20°C or -80°C.[4][5] Stock solutions are stable for up to 3
months at -20°C and up to 6 months at -80°C.[4][5]

Visualization

3.1. Experimental Workflow Diagram

The following diagram illustrates the key steps in the preparation of the CA-074 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note and Protocol: Preparation of CA-074
Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15614256#how-to-prepare-a-stock-solution-of-ca-
074-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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